Purine-blended nanofiber woven flexible nanomats for SERS-based analyte detection†
Chemical Communications Pub Date: 2020-04-16 DOI: 10.1039/D0CC00648C
Abstract
Flexible and free-standing polymeric fibers, coupled with metal nanoparticles, present an excellent opportunity for highly sensitive surface-enhanced Raman scattering (SERS) spectroscopy-based detection platforms. Such host matrices are prepared by only a few preferred methods, followed by induction of metal nanoparticle aggregation in a protected environment to afford functional SERS platforms. We provide an interesting advance in this area by choosing a thiol-modified purine (L)–polymer blend, obtained through the electrospinning process, for directed decoration with gold nanoparticles. The described SERS purine-nanomat substrate enables the detection of uric acid, an important indicator of gout, preeclampsia, cardiovascular and kidney diseases, in aqueous solution up to 100 nM, with good stability and high sensitivity, offering superiority over existing techniques in terms of sensitivity and cost-effectiveness.
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Journal Name：Chemical Communications
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